N-(2,4-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H22N6O3S/c1-14-8-9-18(15(2)10-14)25-21(31)13-33-23-28-27-19(29(23)17-6-4-3-5-7-17)11-16-12-20(30)26-22(32)24-16/h3-10,12H,11,13H2,1-2H3,(H,25,31)(H2,24,26,30,32)
• InChI Key: UFVQLZPALLQTFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4)C
• Molecular Formula: C23H22N6O3S
• Molecular Weight: 462.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H22N6O3S and its molecular weight is 462.53. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has demonstrated the synthesis of novel chemical structures through the condensation of related compounds, showcasing the diverse potential for creating heterocyclic derivatives with potential applications in pharmaceuticals and agrochemicals (Hassneen & Abdallah, 2003). These processes highlight the versatility of pyrimidine and triazole frameworks for constructing complex molecules.

• Another study focused on the synthesis of derivatives with potential anti-inflammatory and analgesic properties, indicating the relevance of such chemical structures in the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This suggests that compounds with similar structures could be explored for their biological activities.

Potential Applications in Imaging and Diagnostics

• A specific application in imaging has been identified, where derivatives of pyrazolopyrimidines have been used as selective radioligands for imaging the translocator protein with positron emission tomography, indicating potential applications in neurology and oncology (Dollé et al., 2008). This showcases the application of similar compounds in diagnostic imaging and the study of disease processes.

Anticancer Activity

• The synthesis and evaluation of thiazole derivatives as anticancer agents demonstrate the potential therapeutic applications of compounds with related chemical structures. One study highlighted derivatives showing selective cytotoxicity against human lung adenocarcinoma cells, suggesting a promising avenue for cancer treatment research (Evren et al., 2019).